2-chloro-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrobenzamide

• IUPAC Name: 2-chloro-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrobenzamide
• InChI: InChI=1S/C17H12ClN3O3S/c1-10-15(11-5-3-2-4-6-11)19-17(25-10)20-16(22)13-9-12(21(23)24)7-8-14(13)18/h2-9H,1H3,(H,19,20,22)
• InChI Key: SHQLXDOWLPFZLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl)C3=CC=CC=C3
• Molecular Formula: C17H12ClN3O3S
• Molecular Weight: 373.8 g/mol

Description

2-chloro-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrobenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has shown promising results in preclinical studies as a potential drug candidate for various diseases.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrobenzamide is not fully understood. However, studies have suggested that it may act by inhibiting various cellular pathways involved in cancer cell growth and proliferation. It has also been suggested that this compound may act by modulating the immune response and reducing inflammation.
Biochemical and Physiological Effects:
Studies have demonstrated that 2-chloro-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrobenzamide has various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and modulate the immune response. In addition, this compound has been shown to have low toxicity in vitro and in vivo, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-chloro-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrobenzamide is its low toxicity, which makes it suitable for use in lab experiments. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-chloro-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrobenzamide. One area of focus is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of focus is the further investigation of its potential therapeutic applications, including its efficacy against different types of cancer and other diseases. In addition, research could be conducted to better understand the mechanism of action of this compound and its effects on various cellular pathways. Finally, future research could focus on improving the solubility of this compound to facilitate its use in various lab experiments.

Synthesis Methods

2-chloro-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrobenzamide can be synthesized using various methods. One of the commonly used methods involves the reaction of 5-methyl-4-phenyl-2-thiohydantoin with 2-chloro-5-nitrobenzoic acid in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then treated with aqueous ammonia to obtain the final product. Other methods involve the use of different starting materials and reagents.

Scientific Research Applications

2-chloro-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)-5-nitrobenzamide has been studied extensively for its potential therapeutic applications. It has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. It has also been studied as a potential anti-inflammatory and anti-bacterial agent. In addition, this compound has shown potential as an antifungal agent, with studies demonstrating its efficacy against various fungal strains.